Cas no 1339856-66-4 (3-(1-amino-2-methylpropan-2-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-amino-2-methylpropan-2-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 1339856-66-4
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6329485
• PubChem ID: 62740636
• Update Time: 2025-07-17

3-(1-amino-2-methylpropan-2-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2-methylpropan-2-yl)-1lambda6-thiolane-1,1-dione
• AKOS012033949
• EN300-1249421
• CS-0352139
• 1339856-66-4
• 3-(1-Amino-2-methylpropan-2-yl)tetrahydrothiophene 1,1-dioxide

• Inchi： 1S/C8H17NO2S/c1-8(2,6-9)7-3-4-12(10,11)5-7/h7H,3-6,9H2,1-2H3
• InChI Key： QGFYARHBAZOQBK-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C(C)(C)CN)(=O)=O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-(1-amino-2-methylpropan-2-yl)-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-(1-amino-2-methylpropan-2-yl)-1lambda6-thiolane-1,1-dione (CAS No. 1339856-66-4)

In the realm of organic chemistry and pharmaceutical research, 3-(1-amino-2-methylpropan-2-yl)-1lambda6-thiolane-1,1-dione (CAS No. 1339856-66-4) has emerged as a compound of significant interest. This sulfur-containing heterocyclic molecule, characterized by its unique thiolane-1,1-dione core and amino-2-methylpropan-2-yl substituent, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The structural complexity of 3-(1-amino-2-methylpropan-2-yl)-1lambda6-thiolane-1,1-dione makes it a compelling subject for synthetic chemists. Its sulfone functional group (1,1-dione) and tertiary amine moiety contribute to its polarizability and hydrogen-bonding capacity, properties critical for interactions with biological targets. Recent studies highlight its relevance in designing small-molecule therapeutics, especially for conditions where sulfone-containing compounds demonstrate efficacy, such as inflammatory disorders and metabolic diseases.

From a synthetic perspective, the preparation of CAS No. 1339856-66-4 often involves multi-step protocols, including nucleophilic substitution and oxidation reactions. The 2-methylpropan-2-yl group introduces steric hindrance, which can influence both the compound’s reactivity and its metabolic stability—a key consideration in medicinal chemistry. Computational modeling studies suggest that this compound’s three-dimensional conformation may enhance selectivity toward specific protein targets, aligning with the growing demand for precision medicine approaches.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize 3-(1-amino-2-methylpropan-2-yl)-1lambda6-thiolane-1,1-dione, minimizing hazardous byproducts. This aligns with broader industry trends toward eco-friendly synthesis and the reduction of carbon footprints in chemical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to validate the purity and structural integrity of this compound, ensuring compliance with regulatory standards for research and development.

The compound’s potential extends beyond pharmaceuticals. Materials scientists are exploring its utility in advanced polymer systems, where sulfone groups can enhance thermal stability and mechanical properties. Such applications are particularly relevant to industries like aerospace and electronics, where high-performance materials are in demand. Additionally, its amino-functionalized side chain offers opportunities for further derivatization, enabling the creation of customized molecular architectures.

As interest in CAS No. 1339856-66-4 grows, so do questions about its pharmacokinetics and toxicological profile. While preliminary data suggest low acute toxicity, comprehensive ADME studies (Absorption, Distribution, Metabolism, Excretion) are needed to evaluate its suitability for therapeutic use. This underscores the importance of interdisciplinary collaboration between chemists, biologists, and computational experts to unlock the full potential of this molecule.

In summary, 3-(1-amino-2-methylpropan-2-yl)-1lambda6-thiolane-1,1-dione represents a nexus of innovation in both chemistry and applied sciences. Its multifaceted applications—from drug design to material engineering—position it as a valuable asset in addressing contemporary challenges in health and technology. Future research will likely focus on optimizing its synthesis, expanding its utility, and elucidating its mechanistic roles in diverse systems.